Cas no 679431-52-8 (3,3-Difluoroazetidine)

3,3-Difluoroazetidine is a fluorinated heterocyclic compound featuring a four-membered azetidine ring with two fluorine atoms at the 3-position. This structure imparts unique reactivity and stability, making it a valuable building block in medicinal chemistry and agrochemical research. The presence of fluorine enhances electronegativity and lipophilicity, improving binding affinity and metabolic stability in bioactive molecules. Its compact ring system is advantageous for designing conformationally constrained analogs. The compound is particularly useful in the synthesis of fluorinated pharmaceuticals, where it serves as a versatile intermediate for introducing fluorinated motifs. High purity and well-defined stereochemistry ensure reproducibility in synthetic applications.

3,3-Difluoroazetidine structure

Product Name:3,3-Difluoroazetidine

CAS No:679431-52-8

MF:C₃H₅F₂N

MW:93.0753076076508

MDL:MFCD08689579

CID:839431

PubChem ID:2758248

Update Time:2025-05-27

3,3-Difluoroazetidine Chemical and Physical Properties

Names and Identifiers

- 3,3-Difluoroazetidine
- Azetidine, 3,3-difluoro-
- BB 0261192
- AKOS006220517
- CS-0102322
- A9079
- 679431-52-8
- EN300-89726
- F8880-6124
- 3,3-difluoro-azetidine
- FT-0744364
- 3,3-difluoroazetidine,hydrochloride
- DB-021102
- SY285441
- MFCD08689579
- MDL： MFCD08689579
- Inchi： 1S/C3H5F2N/c4-3(5)1-6-2-3/h6H,1-2H2
- InChI Key： QUHVRXKSQHIZNV-UHFFFAOYSA-N
- SMILES： FC1(CNC1)F

Computed Properties

Exact Mass: 93.03905
Monoisotopic Mass: 93.03900549g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 6
Rotatable Bond Count: 0
Complexity: 55.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 12Å²

Experimental Properties

PSA: 12.03

3,3-Difluoroazetidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-89726-0.05g	3,3-difluoroazetidine	679431-52-8	95%	0.05g	$19.0	2024-05-21
Enamine	EN300-89726-0.1g	3,3-difluoroazetidine	679431-52-8	95%	0.1g	$19.0	2024-05-21
Enamine	EN300-89726-0.25g	3,3-difluoroazetidine	679431-52-8	95%	0.25g	$19.0	2024-05-21
Enamine	EN300-89726-0.5g	3,3-difluoroazetidine	679431-52-8	95%	0.5g	$19.0	2024-05-21
Enamine	EN300-89726-1.0g	3,3-difluoroazetidine	679431-52-8	95%	1.0g	$20.0	2024-05-21
Enamine	EN300-89726-2.5g	3,3-difluoroazetidine	679431-52-8	95%	2.5g	$28.0	2024-05-21
Enamine	EN300-89726-5.0g	3,3-difluoroazetidine	679431-52-8	95%	5.0g	$48.0	2024-05-21
Enamine	EN300-89726-10.0g	3,3-difluoroazetidine	679431-52-8	95%	10.0g	$98.0	2024-05-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB00005-5G	3,3-difluoroazetidine	679431-52-8	95%	5g	￥ 574.00	2023-04-04
Enamine	EN300-89726-1g	3,3-difluoroazetidine	679431-52-8		1g	$20.0	2023-09-01